![molecular formula C9H19NO4 B1683091 N-Boc-diethanolamine CAS No. 103898-11-9](/img/structure/B1683091.png)
N-Boc-diethanolamine
Overview
Description
N-Boc-diethanolamine is an alkyl/ether-based PROTAC linker . It is used in the synthesis of PROTACs and as a cleavable ADC linker in the synthesis of antibody-drug conjugates (ADCs) .
Synthesis Analysis
The formation of Boc-protected amines and amino acids, including this compound, is conducted under either aqueous or anhydrous conditions, by reaction with a base and the anhydride Boc2O . Active esters and other derivatives such as Boc-ONH2 and Boc-N3 can also be used .Molecular Structure Analysis
This compound has a molecular formula of C9H19NO4 . Its molecular weight is 205.25 g/mol . The structure is stable towards most nucleophiles and bases .Chemical Reactions Analysis
N-Boc deprotection (deBoc) is a common reaction in pharmaceutical research and development, as well as pharma manufacturing . The use of a catalyst lowers the required reaction temperature, and heterogeneous catalysts allow the reaction to be conducted in a continuous flow reactor with a low-boiling solvent .Physical And Chemical Properties Analysis
This compound has a refractive index of n20/D 1.460 and a density of 1.085 g/mL at 20 °C .Scientific Research Applications
Impact on Choline Metabolism and Development
N-Boc-diethanolamine, also known as diethanolamine (DEA), affects choline metabolism and development. It has been observed that DEA exposure diminishes hepatic stores of choline, alters brain development in the fetus, and impacts neural precursor cells. Specifically, DEA exposure leads to decreased cell proliferation, increased apoptosis, and altered choline transport and metabolism in mouse neural precursor cells. These findings suggest that prenatal exposure to DEA could negatively impact brain development (Niculescu et al., 2006).
Toxicity and Carcinogenic Potential
DEA has been associated with potential toxicity and carcinogenic effects. Studies have shown that exposure to DEA causes dose-dependent toxic effects in the liver, kidney, heart, and skin. It has also been observed to cause hepatocellular cytological alterations, necrosis, and nephropathy in animal models. Furthermore, DEA exposure did not result in the formation of N-nitrosodiethanolamine (NDELA) in vivo at tumorigenic dosages but revealed a pronounced depletion of choline-containing compounds, suggesting a link between DEA exposure and tumorigenesis in mice (Stott et al., 2000).
Ecotoxicological Evaluation
DEA's ecotoxicity has been evaluated using a battery of model systems representing different trophic levels. It was found that DEA is not expected to produce acute toxic effects in the aquatic biota. However, chronic and synergistic effects with other chemicals cannot be excluded. The most prominent effects observed were induction of marked steatosis and death at high concentrations in some cases by apoptosis, and the main biochemical modification was a nearly three-fold increase in metallothionein levels. The evaluation of DEA's ecotoxicity helps in understanding its potential environmental impact (Zurita et al., 2005).
Interaction with Cellular and Molecular Processes
DEA has been studied for its interaction with cellular and molecular processes. It has been shown to interfere with phospholipid metabolism, alter membrane-bound biochemical processes, and impact hepatic mitochondrial function and structure. DEA's effect on mitochondria was dose- and time-dependent, indicating its potential impact on cellular energy processes. Moreover, DEA was found to inhibit choline uptake and phosphatidylcholine synthesis in Chinese hamster ovary cells, highlighting its influence on cellular metabolism and structure (Lehman-Mckeeman & Gamsky, 1999).
Impact on Fertility
DEA has been shown to have a spermatotoxic effect. In vitro studies with human spermatozoa indicated that DEA caused a significant decrease in sperm motility and viability in a concentration and time-dependent manner. Microscopic analysis revealed a concentration-dependent increase in various kinds of sperm morphological abnormalities. These findings suggest that DEA can alter the structure and function of human spermatozoa, potentially affecting male reproductive health (Panchal & Verma, 2013).
Mechanism of Action
Target of Action
N-Boc-diethanolamine primarily targets the formation of antibody-drug conjugates (ADCs) and PROTAC molecules . It serves as a linker in the synthesis of these molecules, playing a crucial role in their structure and function .
Mode of Action
This compound interacts with its targets through a process known as N-Boc protection . This process involves the chemoselective mono-N-Boc protection of various structurally diverse amines, amino acids, and peptides with di-tert-butyl dicarbonate . The N-Boc protection is a fundamental and useful transformation in organic synthesis, especially in peptide chemistry .
Biochemical Pathways
The biochemical pathways affected by this compound are primarily related to the synthesis of ADCs and PROTAC molecules . PROTACs exploit the intracellular ubiquitin-proteasome system to selectively degrade target proteins . ADCs, on the other hand, are comprised of an antibody to which is attached an ADC cytotoxin through an ADC linker .
Pharmacokinetics
It’s known that the use of a catalyst can lower the required reaction temperature, and heterogeneous catalysts allow the reaction to be conducted in a continuous flow reactor with a low-boiling solvent . This facilitates product separation and enhances efficiency and productivity relative to a batch process .
Result of Action
The result of this compound’s action is the efficient and chemoselective protection of amines, leading to the formation of N-Boc-protected compounds . These compounds are crucial in the synthesis of ADCs and PROTAC molecules .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the presence of a catalyst can significantly enhance the efficiency of the N-Boc protection process . Additionally, the reaction conditions, such as temperature and solvent used, can also impact the efficacy and stability of this compound .
Safety and Hazards
N-Boc-diethanolamine is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It is harmful if swallowed, causes skin irritation, and causes serious eye damage . It is suspected of damaging fertility and the unborn child, and may cause damage to organs (liver, blood, kidney, nervous system) through prolonged or repeated exposure .
Future Directions
N-Boc-diethanolamine is a key component in the synthesis of PROTACs and ADCs, which are promising tools in drug discovery and development . The efficient and sustainable methods for N-Boc deprotection, such as the use of solid acid catalysts and deep eutectic solvents , are areas of active research. These methods could enhance the efficiency and productivity of pharmaceutical manufacturing processes .
Biochemical Analysis
Biochemical Properties
N-Boc-diethanolamine plays a crucial role in biochemical reactions. It is used as a building block for the synthesis of cationic lipids, nucleosides, and other biochemical compounds . It interacts with various enzymes and proteins during these synthesis processes, facilitating the formation of complex biomolecules .
Cellular Effects
The effects of this compound on cells and cellular processes are largely dependent on the specific biochemical reactions it is involved in. It can influence cell function by participating in the synthesis of biomolecules that play key roles in cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
At the molecular level, this compound exerts its effects through its interactions with other biomolecules. It can bind to enzymes and proteins, influencing their activity and potentially leading to changes in gene expression .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. This is due to factors such as the compound’s stability, degradation, and the long-term effects it may have on cellular function .
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors during these processes, potentially influencing metabolic flux or metabolite levels .
properties
IUPAC Name |
tert-butyl N,N-bis(2-hydroxyethyl)carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO4/c1-9(2,3)14-8(13)10(4-6-11)5-7-12/h11-12H,4-7H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMUNFRBJXIEULW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N(CCO)CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50402353 | |
Record name | N-Boc-diethanolamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50402353 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
103898-11-9 | |
Record name | N-Boc-diethanolamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50402353 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-Boc-diethanolamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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